(4aS*,7aR*)-1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-pyrimidin-2-yloctahydrothieno[3,4-b]pyrazine 6,6-dioxide

• IUPAC Name: (4aS,7aR)-1-[(5-methyl-1H-imidazol-4-yl)methyl]-4-pyrimidin-2-yl-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazine 6,6-dioxide
• InChI: InChI=1S/C15H20N6O2S/c1-11-12(19-10-18-11)7-20-5-6-21(15-16-3-2-4-17-15)14-9-24(22,23)8-13(14)20/h2-4,10,13-14H,5-9H2,1H3,(H,18,19)/t13-,14+/m0/s1
• InChI Key: SZNCKGRYFPSIFQ-UONOGXRCSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CCN(C3C2CS(=O)(=O)C3)C4=NC=CC=N4
• Isomeric SMILES: CC1=C(N=CN1)CN2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)C4=NC=CC=N4
• Molecular Formula: C15H20N6O2S
• Molecular Weight: 348.4 g/mol

Description

The compound of interest is a complex heterocyclic molecule, featuring a thieno[3,4-b]pyrazine core. This class of compounds is known for their potential pharmacological activities and their use in diverse chemical reactions.

Synthesis Analysis

The synthesis of similar heterocyclic compounds often involves multi-step reactions with specific reagents. For instance, the synthesis of imidazo[1,5-a]pyrazines and pyrazolo[1,5-c]pyrimidines was achieved by using a multi-component, one-pot approach, which is a common strategy for constructing such complex molecules (Savall et al., 2018).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds like the one is usually characterized by NMR spectroscopy and X-ray crystallography. These techniques help in determining the exact arrangement of atoms in the molecule and understanding its three-dimensional configuration (Chimichi et al., 1996).

Chemical Reactions and Properties

Heterocyclic compounds, similar to the one you're interested in, are known to undergo various chemical reactions, including cyclization, oxidation, and substitution reactions. These reactions are pivotal in modifying the core structure and introducing new functional groups (Mosselhi et al., 2006).

Physical Properties Analysis

The physical properties of such molecules, including melting point, solubility, and crystallinity, are often determined to understand their stability and behavior under different conditions. These properties are essential for handling and applying these compounds in various fields.

Chemical Properties Analysis

Chemical properties, such as reactivity with different reagents, stability under various conditions, and the ability to form derivatives, are crucial for understanding the versatility and potential applications of these compounds in chemical synthesis and other areas.

References

• (Chimichi et al., 1996)
• (Savall et al., 2018)
• (Mosselhi et al., 2006)

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Structural Elucidation : Research on similar compounds focuses on their synthesis and structural characterization through various analytical techniques. For instance, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which involve processes that could be related to the synthesis of the compound , highlighting methods for creating complex molecules and determining their structures using elemental analysis, spectral data (IR, MS, 1H-NMR, and 13C-NMR) (Ashraf S. Hassan et al., 2014).

Biological Activities

• Cytotoxicity Studies : Compounds with structural similarities are investigated for their potential cytotoxic effects against various cancer cell lines. This involves assessing the ability of these compounds to inhibit cell growth, which is crucial for developing new anticancer agents (Ashraf S. Hassan et al., 2014).

• Antimicrobial and Antihypertensive Activities : The investigation into the antimicrobial and antihypertensive activities of similar compounds is another area of interest. Studies have shown that derivatives of imidazolylpyridazine, for instance, possess significant activity against certain strains of bacteria and can also exhibit hypotensive effects in animal models, suggesting potential applications in treating bacterial infections and hypertension (G. Steiner et al., 1981).

Drug Discovery and Development

• Target-Specific Modulators : Research on compounds such as imidazo[1,2-a]pyrazines and pyrazolo[1,5-c]pyrimidines as selective modulators of certain receptors highlights the importance of structural specificity in drug discovery. These studies aim to develop compounds that can selectively interact with specific biological targets, offering therapeutic benefits with fewer side effects (B. Savall et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain imidazole rings act by inhibiting the enzyme cytochrome P450.